Cas no 96949-39-2 (6-Chloro-2-phenyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 6-Chloro-2-phenyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 96949-39-2
• MF: C₁₃H₉ClN₂
• MW: 228.676961660385
• CID: 4926234
• Update Time: 2025-11-01

6-Chloro-2-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-phenyl-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo(2,3-b)pyridine, 6-chloro-2-phenyl-
• 6-Chloro-2-phenyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H9ClN2/c14-12-7-6-10-8-11(15-13(10)16-12)9-4-2-1-3-5-9/h1-8H,(H,15,16)
• InChI Key： AJBVUUPNIOLPFS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=C(C3C=CC=CC=3)NC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 3.9
• Topological Polar Surface Area: 28.7

Additional information on 6-Chloro-2-phenyl-1H-pyrrolo[2,3-b]pyridine

Exploring the Properties and Applications of 6-Chloro-2-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 96949-39-2)

6-Chloro-2-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 96949-39-2) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrrolopyridine core, serves as a versatile building block for the synthesis of various biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural similarity to purine bases, which are fundamental components of DNA and RNA.

The 6-Chloro-2-phenyl-1H-pyrrolo[2,3-b]pyridine scaffold is often explored for its role in modulating protein-protein interactions and enzyme inhibition. Recent studies have highlighted its relevance in targeting kinases, which are critical in cellular signaling pathways. This has led to a surge in searches for "pyrrolopyridine derivatives in kinase inhibition" and "CAS 96949-39-2 applications in drug development," reflecting the growing interest in this compound among pharmaceutical researchers.

In addition to its pharmacological potential, 6-Chloro-2-phenyl-1H-pyrrolo[2,3-b]pyridine is also investigated for its optical and electronic properties. Its conjugated system makes it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced materials. Queries like "pyrrolopyridine in OLED materials" and "CAS 96949-39-2 electronic properties" are increasingly common, indicating a broader scope of applications beyond traditional chemistry.

The synthesis of 6-Chloro-2-phenyl-1H-pyrrolo[2,3-b]pyridine typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization processes. Optimization of these methods is a hot topic, with many researchers seeking "efficient synthesis of pyrrolopyridine derivatives" and "green chemistry approaches for CAS 96949-39-2." These trends align with the global push toward sustainable and cost-effective chemical production.

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As the scientific community continues to explore the potential of 6-Chloro-2-phenyl-1H-pyrrolo[2,3-b]pyridine, its role in interdisciplinary research becomes increasingly evident. Whether in the development of new therapeutics or the design of innovative materials, this compound exemplifies the convergence of chemistry, biology, and engineering. Searches for "future directions for pyrrolopyridine research" and "CAS 96949-39-2 in nanotechnology" highlight the compound's expanding horizons.

In summary, 6-Chloro-2-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 96949-39-2) is a multifaceted compound with wide-ranging applications. Its significance in drug discovery, material science, and sustainable chemistry ensures its continued relevance in scientific discourse. By addressing common search queries and integrating contemporary research trends, this overview provides a comprehensive yet accessible resource for professionals and enthusiasts alike.